2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol

• Molecular Formula: C11H24N2O2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 2-[(1-propylpiperidin-4-yl)amino]propane-1,3-diol
• InChI: InChI=1S/C11H24N2O2/c1-2-5-13-6-3-10(4-7-13)12-11(8-14)9-15/h10-12,14-15H,2-9H2,1H3
• InChI Key: OGIFKQHVHZJKTF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(CO)CO

Description

2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol is a synthetic organic compound characterized by a propane-1,3-diol backbone substituted with a 1-propylpiperidin-4-ylamino group.

Preparation Methods

The synthesis of 2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol typically involves the reaction of 1-propylpiperidine with an appropriate diol precursor under controlled conditions . The reaction conditions often include the use of solvents such as ethanol or methanol and may require catalysts to facilitate the reaction. Industrial production methods may involve bulk synthesis techniques, ensuring high purity and yield .

Chemical Reactions Analysis

2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Scientific Research Applications

2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes and receptors. For example, it has been identified as a potent inhibitor of poly (ADP-ribose) polymerase-1 (PARP-1), an enzyme involved in DNA repair . The compound binds to the active site of PARP-1, inhibiting its activity and thereby affecting DNA repair pathways .

Comparison with Similar Compounds

Structural Analogues and Functional Groups

The compound shares structural similarities with several propane-1,3-diol derivatives and piperidine-containing molecules. Key comparisons include:

Compound	Key Substituents	Source/Application	Biological Activity
2-[(1-Propylpiperidin-4-yl)amino]propane-1,3-diol (Target)	1-Propylpiperidin-4-ylamino, propane-1,3-diol	Synthetic (hypothetical drug intermediate)	Not explicitly reported
BisTris (2-[bis(2-hydroxyethyl)amino]-propane-1,3-diol)	Bis(2-hydroxyethyl)amino group	Biochemical buffer (e.g., protein crystallization)	pH stabilization, enzyme activity modulation
2-(4-Hydroxyphenyl)propane-1,3-diol	Phenolic hydroxyl group	Natural product (Taxus spp. residue)	Antioxidant, potential anti-inflammatory
3-(Piperidin-1-yl)propan-1-ol hydrochloride	Piperidin-1-yl, propanol	Synthetic precursor for aminopyrimidine derivatives	Anticancer and kinase inhibition (in derivatives)
2-Amino-2-[2-(1-decyl-1H-1,2,3-triazol-4-yl)ethyl]propane-1,3-diol	Triazole, decyl chain, amino group	Proposed pharmaceutical agent (WHO list)	Antimicrobial or antiviral (speculative)

Pharmacological and Functional Comparisons

• Hydrophilic-Lipophilic Balance: The target compound’s piperidine and diol groups suggest intermediate polarity, akin to BisTris, which balances solubility and membrane permeability . In contrast, phenolic analogs (e.g., 2-(4-hydroxyphenyl)propane-1,3-diol) exhibit higher antioxidant activity due to their phenolic hydroxyl groups .
• The target compound’s propylpiperidinyl group may enhance blood-brain barrier penetration compared to shorter-chain analogs .
• Natural vs. Synthetic Origins : Natural analogs (e.g., Taxus-derived diols) are associated with anti-inflammatory and hepatoprotective effects , while synthetic derivatives focus on targeted drug design, such as antimicrobial triazole-diols .

Key Research Findings

• Antioxidant Potential: Phenolic propane-1,3-diol derivatives (e.g., compound 11 in ) inhibit nitric oxide (NO) production in LPS-induced BV2 cells, suggesting anti-neuroinflammatory applications . The target compound lacks phenolic groups, which may limit similar activity.
• Piperidine Modifications : Piperidinyl groups in analogs like P–1 (3-(Piperidin-1-yl)propan-1-ol hydrochloride) enhance binding to kinase targets, a property that could extend to the target compound if optimized .
• Structural Flexibility : The propane-1,3-diol scaffold allows diverse substitutions, as seen in WHO-listed triazole-diols, which leverage click chemistry for functionalization .